Cas no 19064-26-7 (2-chloro-N-(2,6-difluorophenyl)acetamide)

• Product Name: 2-chloro-N-(2,6-difluorophenyl)acetamide
• CAS No: 19064-26-7
• MF: C₈H₆ClF₂NO
• MW: 205.589148044586
• MDL: MFCD00119514
• CID: 123333
• PubChem ID: 582202
• Update Time: 2025-05-21

2-chloro-N-(2,6-difluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-chloro-N-(2,6-difluorophenyl)-
• 2-CHLORO-N-(2,6-DIFLUOROPHENYL)ACETAMIDE
• N1-(2,6-DIFLUOROPHENYL)-2-CHLOROACETAMIDE
• N-(2,6-difluorophenyl)-2-chloroacetamide
• N-(2,6-Difluor-phenyl)-chloracetamid
• AKOS UB-20203
• AKOS BBS-00006512
• BUTTPARK 30\07-55
• OTAVA-BB BB7020410088
• UPCMLD0ENAT0517-6207:001
• FT-0758276
• Z56922143
• 19064-26-7
• CS-0218649
• EN300-01614
• GR-0016
• 2-Chloro-N-(2,6-difluorophenyl)acetamide #
• MFCD00119514
• BB 0217188
• SCHEMBL14172844
• AKOS000100088
• KGKTXGFDPWHUBR-UHFFFAOYSA-N
• DTXSID50342462
• 2-chloro-N-(2,6-difluorophenyl)acetamide

• MDL： MFCD00119514
• Inchi： 1S/C8H6ClF2NO/c9-4-7(13)12-8-5(10)2-1-3-6(8)11/h1-3H,4H2,(H,12,13)
• InChI Key： KGKTXGFDPWHUBR-UHFFFAOYSA-N
• SMILES： ClCC(NC1C(=CC=CC=1F)F)=O

Computed Properties

• Exact Mass: 205.01100
• Monoisotopic Mass: 205.0105978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 2.21510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-chloro-N-(2,6-difluorophenyl)acetamide

Introduction to 2-chloro-N-(2,6-difluorophenyl)acetamide (CAS No. 19064-26-7)

2-chloro-N-(2,6-difluorophenyl)acetamide, also known by its CAS number CAS No. 19064-26-7, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of acetamide, with a chlorine atom attached to the methyl group and a difluorophenyl group as the amide substituent. Its unique structure makes it a valuable molecule for various applications, particularly in drug discovery and material science.

The synthesis of 2-chloro-N-(2,6-difluorophenyl)acetamide involves a series of well-established organic reactions. The starting material is typically an acetyl chloride, which undergoes nucleophilic substitution with a difluorophenyl amine derivative. This reaction is facilitated by the presence of a base, such as pyridine or triethylamine, to absorb the generated hydrochloric acid. The product is then purified using techniques like column chromatography or recrystallization to ensure high purity. Recent advancements in catalytic methods have further optimized the synthesis process, reducing reaction times and improving yields.

One of the most promising applications of CAS No. 19064-26-7 lies in its potential as a pharmacological agent. Studies have shown that this compound exhibits significant bioactivity, particularly in modulating enzyme activity and receptor binding. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to inhibit certain kinases involved in cancer cell proliferation. This finding has sparked interest in exploring its therapeutic potential for oncology.

In addition to its pharmacological applications, 2-chloro-N-(2,6-difluorophenyl)acetamide has also found use in materials science. Its ability to form stable amide bonds makes it a candidate for polymer synthesis, particularly in the development of high-performance polymers for electronic applications. Recent studies have demonstrated its role as a building block for constructing self-healing polymers, which can autonomously repair minor damages caused by mechanical stress.

The physical and chemical properties of CAS No. 19064-26-7 are well-documented. It exists as a crystalline solid with a melting point of approximately 150°C and is soluble in common organic solvents like dichloromethane and acetonitrile. Its molecular weight is around 303 g/mol, and it has a density of about 1.3 g/cm³. These properties make it suitable for various laboratory techniques, including chromatography and spectroscopy.

The environmental impact of 2-chloro-N-(2,6-difluorophenyl)acetamide has also been a topic of recent research. Studies indicate that it undergoes biodegradation under specific conditions, though its persistence in certain environments remains a concern. Regulatory agencies are increasingly focusing on assessing such compounds to ensure their safe use and disposal.

In conclusion, CAS No. 19064-26-7, or 2-chloro-N-(2,6-difluorophenyl)acetamide, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key molecule for future innovations in medicine and materials science.